Cas no 323581-19-7 (3-Pyrrolidinone,1-benzoyl-)

3-Pyrrolidinone,1-benzoyl- structure
3-Pyrrolidinone,1-benzoyl- structure
Product Name:3-Pyrrolidinone,1-benzoyl-
CAS No:323581-19-7
MF:C11H11NO2
MW:189.210542917252
CID:301452
PubChem ID:10797712
Update Time:2025-04-19

3-Pyrrolidinone,1-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinone,1-benzoyl-
    • SCHEMBL7469385
    • 1-benzoylpyrrolidin-3-one
    • 323581-19-7
    • Inchi: 1S/C11H11NO2/c13-10-6-7-12(8-10)11(14)9-4-2-1-3-5-9/h1-5H,6-8H2
    • InChI Key: YQCKBNGBBUHFST-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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